Sellogen DFL

Specification

• CAS No.: 169799-82-0
• Molecular Formula: C10H8N2S
• Molecular Weight: 0

Introduction

Applications in Agricultural Formulations

Role in Dispersible Granule Formulations

Sellogen DFL serves as a preferred wetting agent in dispersible granule (DG) formulations, particularly those containing herbicides such as oxyfluorfen. In these formulations, it helps create stable dispersions when the granules are added to water, facilitating the breakdown of granules into fine particles that remain suspended in the liquid carrier.

The compound is particularly valuable in formulations designed to have reduced vapor toxicity compared to equivalent emulsifiable concentrates or wettable powder formulations. This contributes to safer handling and application of pesticides, addressing important safety concerns in agricultural applications.

Function in Pesticidal Compositions

In pesticidal formulations, Sellogen DFL functions as a dispersing surfactant, enhancing the formulation's ability to form stable suspensions when diluted with water. This property is crucial for ensuring uniform distribution of the active ingredient during application.

A notable example is its inclusion in soluble granule formulations of emamectin benzoate, where it serves as a sodium alkyl naphthalene sulfonate dispersant. The table below illustrates its typical concentration in such formulations:

Ingredient	Trade name	% w/w
Emamectin Benzoate	(Technical AI)	5.20
Polyorganosiloxane	Antifoam/Rhodorsil EP-6703	0.10
Sodium alkyl naphthalene sulfonates	Sellogen DFL	1.00
Sodium N-methyl N-oleyl taurate	Adinol OT-64	7.50
Lactose	Lactose DCL 21	86.2

As shown in this formulation, Sellogen DFL is typically used at concentrations of 0.2-1.0% by weight, working in combination with other surfactants and formulation aids.

Applications in Metallic Pigment Compositions

Sellogen DFL plays a significant role in water-dispersible metallic pigment compositions, particularly those containing aluminum pigments. In these applications, it functions as part of a surfactant system that helps prevent reaction between water and the metallic particles.

Research indicates that when properly formulated with Sellogen DFL, metallic pigment compositions demonstrate improved:

• Dispersion stability

• Gassing stability (reduced hydrogen generation)

• Protection against oxidation and degradation of metallic surfaces

These properties are crucial in coatings applications such as paints and inks, where the visual appearance and long-term stability of metallic pigments are essential quality parameters.

Performance in Surfactant Systems

In micellar systems, Sellogen DFL functions as an anionic surfactant that can form associated structures when present at concentrations above the critical micelle concentration. These structures are capable of incorporating metallic pigments, thereby preventing interaction with water and the subsequent evolution of hydrogen gas that would otherwise occur.

Research indicates that Sellogen DFL can be used effectively in both:

• Binary systems (surfactant and water)

• Ternary systems (surfactant, co-surfactant, and water)

This versatility makes it valuable in a range of formulations requiring stable dispersions of water-sensitive materials.

Formulation Examples and Research Findings

Multiple technical documents demonstrate Sellogen DFL's effectiveness in various formulation types. In addition to the pesticidal formulation shown earlier, it has been successfully incorporated into water-dispersible aluminum pigment compositions as demonstrated in the following research example:

Micellar System Component	Composition	Stability Result
Aluminum pigment 210NA with 1% Sellogen DFL	pH adjusted water (pH ~8.00)	Stable for 3 months at room temperature

This formulation demonstrated excellent stability, confirming Sellogen DFL's effectiveness in preventing the reaction between aluminum particles and water, which would otherwise produce aluminum hydroxide and hydrogen gas.

Comparison with Other Surfactants

When evaluated alongside other surfactants in similar applications, Sellogen DFL demonstrates distinctive performance characteristics. Research indicates it is often used in conjunction with other surfactant types, including:

• Cationic surfactants such as CTAB (Cetyltrimethylammonium bromide)

• Non-ionic surfactants like Brij 96

• Other anionic surfactants including SDS (Sodium dodecyl sulfate)

The combination of different surfactant types allows formulators to optimize dispersion stability, wetting properties, and compatibility with various active ingredients or pigment systems.